Cas no 100749-12-0 (3-Cyclobutene-1,2-dione,3,4-bis(cyclohexylamino)-)
100749-12-0 structure
Product Name:3-Cyclobutene-1,2-dione,3,4-bis(cyclohexylamino)-
CAS No:100749-12-0
MF:C16H24N2O2
MW:276.373964309692
CID:133993
PubChem ID:2781298
Update Time:2025-04-19
3-Cyclobutene-1,2-dione,3,4-bis(cyclohexylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclobutene-1,2-dione,3,4-bis(cyclohexylamino)-
- 3,4-bis(cyclohexylamino)cyclobut-3-ene-1,2-dione
- 3,4-DI(CYCLOHEXYLAMINO)CYCLOBUT-3-ENE-1,2-DIONE
- 3,4-Bis(cyclohexylamino)-3-cyclobuten-1,2-dion
- 3-Cyclobutene-1,2-dione,3,4-bis(cyclohexylamino)
- cis-Dicyclohexylsquaramide
- N,N'-Dicyclhexyl-quadratsaeure-diamid
- 3,4-BIS(CYCLOHEXYLAMINO)CYCLOBUT-3-EN-1,2-DIONE
- 3,4-di-(Cyclohexylamino)cyclobut-3-ene-1,2-dione
- FT-0614193
- 100749-12-0
- bis(cyclohexylamino)cyclobut-3-ene-1,2-dione
- CCG-51256
- CHEMBL3218327
- AKOS015908643
- DTXSID70381777
- 3-Cyclobutene-1,2-dione, 3,4-bis(cyclohexylamino)-
- SR-01000640565-1
- SCHEMBL14384621
- (5-Methyl-2H-[1,2,4]triazol-3-yl)-aceticacid
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- Inchi: 1S/C16H24N2O2/c19-15-13(17-11-7-3-1-4-8-11)14(16(15)20)18-12-9-5-2-6-10-12/h11-12,17-18H,1-10H2
- InChI Key: MNDWDTRUCYOTCI-UHFFFAOYSA-N
- SMILES: O=C1C(C(=C1NC1CCCCC1)NC1CCCCC1)=O
Computed Properties
- Exact Mass: 276.18400
- Monoisotopic Mass: 276.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 58.20000
- LogP: 2.97620
3-Cyclobutene-1,2-dione,3,4-bis(cyclohexylamino)- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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